Cas no 2137617-67-3 (2-methyl-N-[3,3,3-trifluoro-2-(hydroxymethyl)propyl]pentanamide)

• Product name: 2-methyl-N-[3,3,3-trifluoro-2-(hydroxymethyl)propyl]pentanamide
• CAS No: 2137617-67-3
• MF: C₁₀H₁₈F₃NO₂
• MW: 241.250633716583
• CID: 5298150

2-methyl-N-[3,3,3-trifluoro-2-(hydroxymethyl)propyl]pentanamide Chemical and Physical Properties

Names and Identifiers

• N-[3-hydroxy-2-(trifluoromethyl)propyl]-2-methylpentanamide
• 2-methyl-N-[3,3,3-trifluoro-2-(hydroxymethyl)propyl]pentanamide
• Pentanamide, 2-methyl-N-[3,3,3-trifluoro-2-(hydroxymethyl)propyl]-

• Inchi： 1S/C10H18F3NO2/c1-3-4-7(2)9(16)14-5-8(6-15)10(11,12)13/h7-8,15H,3-6H2,1-2H3,(H,14,16)
• InChI Key： IPZRZCZTBDZVTF-UHFFFAOYSA-N
• SMILES： FC(C(CO)CNC(C(C)CCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 219
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3

Additional information on 2-methyl-N-[3,3,3-trifluoro-2-(hydroxymethyl)propyl]pentanamide

Comprehensive Overview of 2-methyl-N-[3,3,3-trifluoro-2-(hydroxymethyl)propyl]pentanamide (CAS No. 2137617-67-3)

The compound 2-methyl-N-[3,3,3-trifluoro-2-(hydroxymethyl)propyl]pentanamide, identified by its CAS No. 2137617-67-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoromethyl group and a hydroxymethyl moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 2-methyl-N-[3,3,3-trifluoro-2-(hydroxymethyl)propyl]pentanamide has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The compound's CAS No. 2137617-67-3 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the incorporation of a trifluoro group into organic frameworks is a hot topic in modern chemistry. This is driven by the need for compounds that exhibit superior electronic and steric properties. The hydroxymethyl functionality in 2-methyl-N-[3,3,3-trifluoro-2-(hydroxymethyl)propyl]pentanamide further enhances its versatility, enabling derivatization for various applications. Such characteristics make it a focal point in discussions about sustainable chemistry and green synthesis.

The compound's potential extends beyond pharmaceuticals. In agrochemicals, 2-methyl-N-[3,3,3-trifluoro-2-(hydroxymethyl)propyl]pentanamide could play a role in developing eco-friendly pesticides. Its structural attributes may contribute to reduced environmental persistence while maintaining efficacy—a key consideration in today's climate-conscious world. This dual applicability underscores its importance in addressing global challenges like food security and public health.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing 2-methyl-N-[3,3,3-trifluoro-2-(hydroxymethyl)propyl]pentanamide. These methods confirm its purity and structural integrity, which are critical for regulatory compliance and industrial use. The compound's CAS No. 2137617-67-3 serves as a unique identifier in these analyses, ensuring accurate tracking and documentation.

As the scientific community continues to explore fluorine chemistry, compounds like 2-methyl-N-[3,3,3-trifluoro-2-(hydroxymethyl)propyl]pentanamide will remain at the forefront of innovation. Their ability to bridge gaps between academic research and industrial applications makes them indispensable. Future studies may uncover even more uses for this molecule, solidifying its role in advancing material science and biotechnology.